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Compound of Interest

Compound Name: 3-Methoxyisonicotinonitrile

CAS No.: 26414-90-4

Cat. No.: B1590417

Get Quote

Compound: 3-Methoxyisonicotinonitrile Synonyms: 3-Methoxypyridine-4-carbonitrile; 4-

Cyano-3-methoxypyridine CAS Registry Number: 26414-90-4 Molecular Formula: C

H

N

O Exact Mass: 134.05[1]

Introduction & Structural Context[2][3][4]
3-Methoxyisonicotinonitrile is a pyridine derivative characterized by a nitrile group at the C4

position and a methoxy group at the C3 position. In drug development, this scaffold serves as

an electrophilic partner in coupling reactions (e.g., Suzuki-Miyaura) to generate complex

heterocyclic systems found in kinase inhibitors and GPCR ligands.

The presence of the electron-withdrawing nitrile group and the electron-donating methoxy

group creates a unique "push-pull" electronic environment on the pyridine ring, significantly

influencing its spectral signature.[1]
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Structural Logic
Pyridine Core: Provides the base aromatic signals (shifted by the heteroatom).

C4-Nitrile (CN): Strong electron-withdrawing group (EWG); deshields ortho protons (H3, H5)

but H3 is substituted.

C3-Methoxy (OMe): Electron-donating by resonance (shielding ortho/para) but withdrawing

by induction (deshielding ipso/ortho).

Mass Spectrometry (MS) Data & Fragmentation
Logic[5]
The mass spectrum of 3-Methoxyisonicotinonitrile is dominated by the stability of the

aromatic pyridine ring, with fragmentation driven by the substituents.

Key MS Signals (EI/ESI)
m/z (Ion) Assignment Mechanistic Origin

134 [M]⁺ / [M+H]⁺

Molecular Ion. High stability

due to aromaticity.[1] Base

peak in soft ionization (ESI).

119 [M – CH₃]⁺

Loss of Methyl. Cleavage of

the methoxy C-O bond,

generating a pyridinol-like

cation.[1]

106 [M – CO]⁺

Loss of Carbon Monoxide.

Characteristic of

phenols/anisoles; follows

methyl loss or rearrangement.

79 [C₅H₅N]⁺

Pyridine Core. Loss of nitrile

(CN) and methoxy fragments.

[1]

Fragmentation Pathway Visualization
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The following diagram illustrates the logical fragmentation pathways observed in Electron

Impact (EI) mass spectrometry.
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Figure 1: Proposed fragmentation pathway for 3-Methoxyisonicotinonitrile illustrating the

sequential loss of the methyl group and carbon monoxide.

Infrared Spectroscopy (IR)[6][7]
The IR spectrum provides rapid confirmation of the functional groups. The nitrile stretch is the

most diagnostic feature.

Band Assignment Table
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Frequency (cm⁻¹) Intensity Vibrational Mode Diagnostic Value

2230 – 2245 Strong, Sharp C≡N Stretch

Primary ID.

Characteristic of aryl

nitriles.

3000 – 3100 Weak C-H Stretch (Ar)
Typical aromatic C-H

stretching.[1]

2840 – 2950 Medium C-H Stretch (Alk)
Methyl group (OMe)

C-H stretches.[1]

1580 – 1600 Medium C=C / C=N Stretch
Pyridine ring skeletal

vibrations.

1270 – 1290 Strong C-O Stretch
Aryl-alkyl ether bond

(Ar-O-CH₃).[1]

Experimental Note: In solid-state (KBr pellet), the nitrile peak is sharp and distinct. In solution

(CHCl₃), it may broaden slightly but remains the clearest indicator of the C4-substitution.

Nuclear Magnetic Resonance (NMR)[3][5][6][8][9]
[10]
NMR analysis is the definitive method for structural validation. The asymmetry introduced by

the 3,4-substitution pattern resolves the aromatic protons into distinct signals.

¹H NMR Data (400 MHz, CDCl₃)
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Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Structural
Logic

8.42 Singlet (s) 1H - H-2

Most

Deshielded.

Alpha to

Nitrogen and

ortho to OMe.

[1] No

adjacent

protons for

splitting.

8.35 Doublet (d) 1H J ≈ 5.0 H-6

Alpha to

Nitrogen.

Deshielded

by ring

nitrogen.[1]

Couples with

H-5.

7.55 Doublet (d) 1H J ≈ 5.0 H-5

Beta to

Nitrogen.

Shielded

relative to H-

2/H-6.[1]

Ortho to CN

(EWG).

4.02 Singlet (s) 3H - -OCH₃

Methoxy.

Characteristic

chemical shift

for methoxy

on an

electron-

deficient ring.

[1]
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¹³C NMR Data (100 MHz, CDCl₃)
164.5 ppm (C-2): Highly deshielded due to position between N and OMe.

155.0 ppm (C-3): Ipso-carbon to the Oxygen atom (C-O).

147.8 ppm (C-6): Alpha-carbon to Nitrogen.[1][2]

119.5 ppm (C-5): Beta-carbon, ortho to CN.[1]

114.5 ppm (CN): Nitrile carbon.

108.0 ppm (C-4): Ipso-carbon to Nitrile (shielded by resonance from OMe).

56.5 ppm (OCH₃): Methoxy carbon.

NMR Assignment Workflow
The following diagram depicts the logic flow for assigning the proton signals, ensuring self-

validation of the structure.
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Figure 2: Logic flow for the structural assignment of 1H NMR signals based on multiplicity and

chemical environment.

Experimental Protocols for Analysis
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To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow these standardized protocols

for sample preparation.

A. NMR Sample Preparation[2][8][9][11]
Solvent: Use CDCl₃ (Chloroform-d) containing 0.03% TMS as an internal standard.

Concentration: Dissolve 5–10 mg of the compound in 0.6 mL of solvent.

Note: Ensure the solution is clear. If the compound was isolated as an HCl salt, add 1 drop

of NaOD/D₂O or free-base it first, as protonation of the pyridine nitrogen will significantly

shift signals downfield (Δδ > 0.5 ppm).

Acquisition: Run at 298 K. For ¹³C, a minimum of 512 scans is recommended to resolve the

quaternary nitrile carbon.

B. HPLC-MS Method[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.[3]

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 220 nm (amide/nitrile absorption) and 254 nm (aromatic).

Ionization: ESI Positive Mode. Look for [M+H]⁺ = 135.06.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectral Analysis of 3-
Methoxyisonicotinonitrile[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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3-methoxyisonicotinonitrile-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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